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Compound of Interest

1-(2-Bromoethyl)-2,4-
Compound Name:

dimethoxybenzene
CAS No.: 37567-79-6
Cat. No.: B1655503

Get Quote

\ J

2,4-Dimethoxyphenethyl bromide, systematically named 1-(2-bromoethyl)-2,4-
dimethoxybenzene, is an aromatic organic compound. The precise positioning of the methoxy
groups on the benzene ring profoundly influences the molecule's electronic properties and
reactivity, distinguishing it from its other isomers.

Molecular Structure and Formula

e Molecular Formula: C10H13BrO:2

e Molecular Weight: 245.11 g/mol [1][2][3]

¢ Canonical SMILES: COC1=CC=C(C=C1CCBr)OC

¢ InChl Key: LTAGXVMHLFYRNK-UHFFFAQOYSA-N[1][2]

The molecular weight is identical to its isomer, 3,4-Dimethoxyphenethyl bromide, as they share
the same molecular formula.
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Physicochemical Data

Direct experimental data for 2,4-Dimethoxyphenethyl bromide is not extensively reported in the
literature. However, we can infer its likely properties based on its structure and data from the
closely related and well-characterized isomer, 3,4-Dimethoxyphenethyl bromide. These
estimations are critical for planning reactions, purification, and storage.
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Value (for 3,4-

Causality and Field

Property Dimethoxyphenethyl .
. Insights
bromide)
The planar aromatic ring and
) ) potential for intermolecular
Physical State Solid[2]

interactions suggest it is likely

a solid at room temperature.

Melting Point

52-56 °C (lit.)[1][2]

The specific crystal lattice
packing of the 2,4-isomer may
result in a slightly different
melting point. This parameter

is crucial for assessing purity.

Boiling Point

130-131 °C at 3 mmHg (lit.)[1]
[2]

High boiling point is expected
due to the molecular weight
and polar groups. Vacuum
distillation is the required
method for purification to
prevent decomposition at

atmospheric pressure.

Solubility

Soluble in organic solvents
(e.g., Diethyl Ether,

Dichloromethane).

The molecule has both polar
(ether groups, bromide) and
non-polar (aromatic ring, ethyl
chain) regions, granting it
solubility in a range of common
organic solvents. This is a key
consideration for reaction

solvent selection.

Stability

Light sensitive, hygroscopic,

air sensitive[4]

Like many alkyl bromides, it is
susceptible to hydrolysis and
degradation upon exposure to
light and moisture. Proper
storage under an inert
atmosphere (e.g., Nitrogen or

Argon) and protection from
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light is imperative to maintain

its integrity.

Synthesis and Mechanistic Considerations

The most direct and common route to phenethyl bromides is through the bromination of the
corresponding phenethyl alcohol. This transformation is a cornerstone of synthetic organic
chemistry and is typically achieved using phosphorus-based brominating agents.

Preferred Synthetic Pathway: Bromination of 2,4-
Dimethoxyphenethyl Alcohol

The conversion of the primary alcohol to the alkyl bromide proceeds via a nucleophilic
substitution reaction, typically an Sn2 mechanism. The choice of brominating agent is critical;
phosphorus tribromide (PBrs) is highly effective for this transformation as it converts the
hydroxyl group into a good leaving group in situ.

Reaction: (CH30)2CeéH3CH2CH20H + PBrs — (CH30)2CeH3CH2CH2Br
Causality of Reagent Choice:

e Phosphorus Tribromide (PBr3): PBrs reacts with the alcohol to form a phosphite ester
intermediate. The bromide ion, a good nucleophile, then displaces this excellent leaving
group from the backside, leading to the desired alkyl bromide with minimal rearrangement or
elimination side products, which can be a concern with other brominating methods.

e Anhydrous Solvent (e.g., Diethyl Ether, DCM): The reaction must be conducted under
anhydrous conditions as PBrs reacts violently with water. The solvent serves to dissolve the
starting material and facilitate the reaction while remaining inert.

Self-Validating Experimental Protocol

This protocol is adapted from established procedures for the synthesis of the 3,4-isomer and
represents a robust method for preparing the title compound.[1]

Materials:
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e 2,4-Dimethoxyphenethyl alcohol

e Phosphorus tribromide (PBr3)

e Anhydrous Diethyl Ether

e Saturated Sodium Bicarbonate (NaHCOs3) solution
» Brine (Saturated NaCl solution)

¢ Anhydrous Magnesium Sulfate (MgSOa)
Procedure:

 Inert Atmosphere Setup: A dry, three-neck round-bottom flask is equipped with a magnetic
stirrer, a dropping funnel, and a nitrogen or argon inlet. This is crucial to exclude moisture
which would quench the PBrs.

o Dissolution: Charge the flask with 2,4-Dimethoxyphenethyl alcohol and dissolve it in
anhydrous diethyl ether.

e Cooling: Cool the flask to 0°C in an ice bath. This is a critical step to control the exothermic
reaction between the alcohol and PBrs.

o Reagent Addition: Slowly add PBrs (approximately 0.4 equivalents) dropwise from the
dropping funnel over 30-60 minutes with vigorous stirring. Maintaining a slow addition rate
prevents a dangerous temperature spike.

e Reaction Progression: After the addition is complete, remove the ice bath and allow the
reaction mixture to warm to room temperature. Stir for an additional 2-4 hours to ensure the
reaction goes to completion. Progress can be monitored by Thin Layer Chromatography
(TLC).

e Work-up - Quenching: Carefully and slowly pour the reaction mixture over ice. This
hydrolyzes any remaining PBrs.

o Work-up - Neutralization: Transfer the mixture to a separatory funnel. Cautiously wash the
organic layer with saturated NaHCOs solution to neutralize any acidic byproducts (e.g., HBr).
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o Work-up - Extraction: Wash the organic layer with brine to remove residual water. Dry the
organic layer over anhydrous MgSOQa, filter, and concentrate under reduced pressure using a
rotary evaporator.

 Purification: The crude product can be purified by flash column chromatography on silica gel
to yield pure 2,4-Dimethoxyphenethyl bromide.

Synthesis Workflow Diagram

Click to download full resolution via product page

Caption: Sn2 synthesis of 2,4-Dimethoxyphenethyl bromide.

Applications in Drug Development and Organic
Synthesis

Alkyl halides like 2,4-Dimethoxyphenethyl bromide are versatile intermediates. The introduction
of bromine into a molecular structure is a known strategy in drug design, as it can influence the
compound's pharmacokinetic and pharmacodynamic properties through effects like halogen
bonding.[5]

Core Applications:

» Nucleophilic Substitution: The primary utility of this compound is as an electrophile. The
bromoethyl side chain readily reacts with a wide variety of nucleophiles (e.g., amines, thiols,
carbanions) to form new carbon-nitrogen, carbon-sulfur, or carbon-carbon bonds. This is
fundamental for building the core scaffolds of many pharmaceutical agents. For instance,
reaction with a primary or secondary amine would yield a substituted phenethylamine, a
common motif in psychoactive drugs and other CNS agents.

e Synthesis of Pharmacological Scaffolds: The 2,4-dimethoxy substitution pattern is present in
various natural products and synthetic compounds with biological activity. This building block
allows for the synthesis of analogs of known drugs to explore SAR. For example, the
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designer drug 2,5-dimethoxy-4-bromo-amphetamine (DOB) highlights how dimethoxy-
bromo-substituted phenyl rings are used in pharmacologically active compounds.[6]

o Grignard Reagent Formation: The bromide can be converted into a Grignard reagent by
reacting with magnesium metal. This transforms the electrophilic carbon into a nucleophilic
one, opening up a different set of synthetic possibilities for C-C bond formation.

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for the 2,4-isomer is not readily available, the
hazards can be reliably inferred from the SDS for the 3,4-isomer and other related brominated
compounds.[2][4]

e Hazards:
o Toxicity: Expected to be harmful or fatal if swallowed.[2]

o Irritation: Causes skin irritation and serious eye damage.[7] May cause respiratory
irritation.[7][8]

o Handling: Use only in a well-ventilated area, preferably a chemical fume hood.[8] Wear
appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[2] Avoid creating dust or inhaling vapors.[8]

o First Aid:

o Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.

[4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[8]

o Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor
immediately.

o Inhalation: Remove person to fresh air and keep comfortable for breathing.[4]

e Storage:
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o Keep the container tightly closed in a dry, cool, and well-ventilated place.[4]

o Protect from light, air, and moisture.[4][7] Storage under an inert atmosphere is
recommended for long-term stability.

Conclusion

2,4-Dimethoxyphenethyl bromide, with a molecular weight of 245.11 g/mol , is a valuable, albeit
less-documented, reagent for synthetic chemistry. Its true potential lies in its ability to introduce
a unique 2,4-dimethoxyphenyl motif into target molecules, providing a means for researchers to
develop novel compounds with tailored biological activities. By understanding its fundamental
properties and employing robust synthetic and handling protocols, scientists can effectively
utilize this compound as a strategic building block in the complex process of drug discovery
and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Molecular Identity and Physicochemical Properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1655503/docs#molecular-identity-and-
physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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